Cas no 1882384-75-9 (1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane)

• Product Name: 1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane
• CAS No: 1882384-75-9
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 6350231
• PubChem ID: 165872822
• Update Time: 2025-08-04

1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane
• EN300-1134505
• 1882384-75-9
• 1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane

• Inchi： 1S/C12H23BrO2/c1-9(2)12(14-3)8-15-11-7-5-4-6-10(11)13/h9-12H,4-8H2,1-3H3
• InChI Key： AEXMTMXHQUHQHO-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OCC(C(C)C)OC

Computed Properties

• Exact Mass: 278.08814g/mol
• Monoisotopic Mass: 278.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane

1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane: A Comprehensive Overview

1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane, identified by the CAS number 1882384-75-9, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, polymer synthesis, and advanced materials engineering. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a valuable component in modern chemical processes.

The molecular structure of 1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane consists of a cyclohexane ring substituted with a bromine atom and a 2-methoxy-3-methylbutoxy group. This substitution pattern imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitutions, while the methoxy and methyl groups contribute to the molecule's stability and solubility.

Recent research has focused on optimizing the synthesis of CAS No. 1882384-75-9. Scientists have developed novel methods to enhance the yield and purity of this compound, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only improved the production efficiency but also reduced the environmental impact associated with its manufacturing process.

In terms of applications, 1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane has shown promise in the development of biodegradable polymers. Its ability to undergo controlled polymerization reactions has made it a key component in creating sustainable materials for packaging, textiles, and biomedical devices. Additionally, this compound has been explored as a precursor for synthesizing bioactive molecules with potential therapeutic applications.

The integration of computational chemistry tools has further deepened our understanding of the properties of CAS No. 1882384-75-9. Molecular modeling studies have revealed insights into its electronic structure, reactivity profiles, and interaction mechanisms with other molecules. These findings have paved the way for more precise predictions of its behavior in different chemical environments.

In conclusion, 1-Bromo-2-(2-methoxy-3-methylbutoxy)cyclohexane, or CAS No. 1882384-75-9, stands as a testament to the ongoing advancements in organic chemistry and materials science. Its versatile properties and potential applications continue to be explored through cutting-edge research, ensuring its relevance in both academic and industrial settings.